Cas no 198573-02-3 (3-methoxy-2H-1,4-benzoxazine)

• Product Name: 3-methoxy-2H-1,4-benzoxazine
• CAS No: 198573-02-3
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6375224
• PubChem ID: 85755667
• Update Time: 2024-01-10

3-methoxy-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2H-1,4-benzoxazine
• EN300-1645797
• 198573-02-3

• Inchi： 1S/C9H9NO2/c1-11-9-6-12-8-5-3-2-4-7(8)10-9/h2-5H,6H2,1H3
• InChI Key： QQXBBHKXHNNSFT-UHFFFAOYSA-N
• SMILES： O1CC(=NC2C=CC=CC1=2)OC

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.8Ų